Cas no 5351-81-5 ([(e)-naphthalen-1-ylmethylideneamino]thiourea)
![[(e)-naphthalen-1-ylmethylideneamino]thiourea structure](https://www.kuujia.com/scimg/cas/5351-81-5x500.png)
5351-81-5 structure
Product name:[(e)-naphthalen-1-ylmethylideneamino]thiourea
[(e)-naphthalen-1-ylmethylideneamino]thiourea Chemical and Physical Properties
Names and Identifiers
-
- [(e)-naphthalen-1-ylmethylideneamino]thiourea
- 1-NAPHTHALDEHYDE, THIOSEMICARBAZONE
- 1-naphthaldehydethiosemicarbazone
- ST50808215
- 1-(naphthalen-1-ylmethylene)thiosemicarbazide
- AKOS002286520
- [((1E)-2-naphthyl-1-azavinyl)amino]aminomethane-1-thione
- NSC723
- 1-Formyl-naphthalin-thiosemicarbazon
- AC1OC1SK
- [1]naphthaldehyde-thiosemicarbazone
- CHEMBL1818879
- [1]Naphthaldehyd-thiosemicarbazon
- 1-NAPHTHALDEHYDE, THIOSEMICARBAZONE; 1-naphthaldehydethiosemicarbazone; ST50808215; 1-(naphthalen-1-ylmethylene)thiosemicarbazide; AKOS002286520; [((1E)-2-naphthyl-1-azavinyl)amino]aminomethane-1-thione; NSC723; 1-Formyl-naphthalin-thiosemicarbazon; AC1OC1SK; [1]naphthaldehyde-thiosemicarbazone; CHEMBL1818879; [1]Naphthaldehyd-thiosemicarbazon;
- (e)-2-(naphthalen-1-ylmethylene)hydrazinecarbothioamide
- SR-01000198138
- BDBM50350998
- SCHEMBL19051446
- 5351-81-5
- NSC-723
- SR-01000198138-1
- 1-naphthaldehyde thiosemicarbazone
-
- Inchi: InChI=1S/C12H11N3S/c13-12(16)15-14-8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H,(H3,13,15,16)/b14-8+
- InChI Key: LPGXRPAESUOQHF-RIYZIHGNSA-N
- SMILES: C1=CC=C2C(=C1)C=CC=C2C=NNC(=S)N
Computed Properties
- Exact Mass: 229.06753
- Monoisotopic Mass: 229.067368
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.5
- XLogP3: 2.5
Experimental Properties
- Density: 1.24
- Boiling Point: 419.4°C at 760 mmHg
- Flash Point: 207.5°C
- Refractive Index: 1.663
- PSA: 50.41
- LogP: 3.09810
[(e)-naphthalen-1-ylmethylideneamino]thiourea Related Literature
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Luca Sorelli,Filippo Fabbri,Jessy Frech-Baronet,Anh-Duc Vu,Mario Fafard,Thierry Gacoin,Khalid Lahlil,Lucio Martinelli,Yves Lassailly,Jacques Peretti J. Mater. Chem. C, 2015,3, 11055-11065
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Hong Zhao,Jian Wang,Chi Chen,Dengjie Chen,Yang Gao,Mattia Saccoccio RSC Adv., 2016,6, 64258-64265
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Rehan Deshmukh,Arun Kumar Prusty,Utpal Roy,Sunil Bhand Analyst, 2020,145, 2267-2278
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Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
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Jingxiang Pang RSC Adv., 2019,9, 20982-20988
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Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520
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S. Hristova,G. Dobrikov,F. S. Kamounah,S. Kawauchi,P. E. Hansen,V. Deneva,D. Nedeltcheva,L. Antonov RSC Adv., 2015,5, 102495-102507
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